Cas no 1804350-39-7 (3-Iodo-4-methyl-6-(trifluoromethoxy)pyridine-2-acetonitrile)

• Product Name: 3-Iodo-4-methyl-6-(trifluoromethoxy)pyridine-2-acetonitrile
• CAS No: 1804350-39-7
• MF: C₉H₆F₃IN₂O
• MW: 342.056424617767
• CID: 4833976
• Update Time: 2025-07-22

3-Iodo-4-methyl-6-(trifluoromethoxy)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-4-methyl-6-(trifluoromethoxy)pyridine-2-acetonitrile

• Inchi： 1S/C9H6F3IN2O/c1-5-4-7(16-9(10,11)12)15-6(2-3-14)8(5)13/h4H,2H2,1H3
• InChI Key： QIQMGSOCEOAXHK-UHFFFAOYSA-N
• SMILES： IC1C(CC#N)=NC(=CC=1C)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 288
• XLogP3: 3.1
• Topological Polar Surface Area: 45.9

Additional information on 3-Iodo-4-methyl-6-(trifluoromethoxy)pyridine-2-acetonitrile

Introduction to 3-Iodo-4-methyl-6-(trifluoromethoxy)pyridine-2-acetonitrile (CAS No. 1804350-39-7)

3-Iodo-4-methyl-6-(trifluoromethoxy)pyridine-2-acetonitrile (CAS No. 1804350-39-7) is a highly versatile and significant compound in the field of pharmaceutical and agrochemical research. Its unique structural features, comprising an iodine substituent, a methyl group, a trifluoromethoxy group, and an acetonitrile moiety attached to a pyridine backbone, make it a valuable intermediate for synthesizing a wide range of biologically active molecules. This compound has garnered considerable attention due to its utility in constructing complex heterocyclic scaffolds, which are prevalent in modern drug discovery efforts.

The pyridine core of 3-Iodo-4-methyl-6-(trifluoromethoxy)pyridine-2-acetonitrile is particularly noteworthy, as pyridine derivatives are among the most frequently encountered motifs in medicinal chemistry. The presence of the iodine atom at the 3-position provides a reactive handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura, Stille, or Sonogashira couplings. These reactions are foundational in constructing carbon-carbon bonds, enabling the assembly of intricate molecular architectures.

The trifluoromethoxy group at the 6-position introduces electron-withdrawing properties and metabolic stability, which are highly desirable in drug candidates. Fluoro substituents are widely incorporated into pharmaceuticals due to their ability to modulate bioavailability, binding affinity, and resistance to enzymatic degradation. In contrast, the methyl group at the 4-position contributes to steric hindrance and can influence the conformational preferences of the molecule, further tuning its pharmacological properties.

The acetonitrile moiety at the 2-position serves as a polar aprotic solvent moiety, enhancing solubility in organic solvents commonly used in synthetic chemistry. This feature is particularly useful in facilitating reactions that require polar environments while maintaining compatibility with non-polar substrates.

Recent advancements in drug discovery have highlighted the importance of 3-Iodo-4-methyl-6-(trifluoromethoxy)pyridine-2-acetonitrile in developing novel therapeutic agents. For instance, researchers have leveraged its reactivity to synthesize kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The compound has been employed as a building block for molecules targeting specific protein kinases, where the pyridine scaffold mimics natural substrates or allosteric sites.

In addition to its role in oncology research, 3-Iodo-4-methyl-6-(trifluoromethoxy)pyridine-2-acetonitrile has found applications in the development of agrochemicals. Its structural motifs are shared by several herbicides and fungicides that exhibit high efficacy against resistant plant pathogens. The trifluoromethoxy group plays a pivotal role in enhancing bioactivity by improving lipophilicity and reducing susceptibility to metabolic degradation by plants.

The compound’s utility extends beyond small-molecule drug discovery into materials science and catalysis. Its ability to participate in metal-catalyzed cross-coupling reactions makes it a valuable precursor for synthesizing advanced materials with tailored electronic properties. These materials are relevant in applications such as organic electronics and photovoltaics.

From a synthetic chemistry perspective, 3-Iodo-4-methyl-6-(trifluoromethoxy)pyridine-2-acetonitrile exemplifies the strategic use of multifunctional intermediates to streamline complex synthetic routes. Its preparation typically involves multi-step sequences that showcase modern synthetic methodologies, including transition-metal catalysis and orthogonal functionalization strategies.

The demand for high-quality intermediates like 3-Iodo-4-methyl-6-(trifluoromethoxy)pyridine-2-acetonitrile continues to grow alongside advancements in biotechnology and chemical synthesis. Manufacturers specializing in fine chemicals have optimized production processes to ensure high purity and yield, meeting the stringent requirements of academic and industrial research laboratories.

In conclusion,3-Iodo-4-methyl-6-(trifluoromethoxy)pyridine-2-acetonitrile (CAS No. 1804350-39-7) is a cornerstone compound in modern chemical synthesis with far-reaching implications across pharmaceuticals, agrochemicals, and materials science. Its unique structural attributes enable diverse applications, making it indispensable for researchers seeking innovative solutions to complex chemical challenges.